Cas no 866844-63-5 (N-(2-methoxyethyl)-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: N-(2-methoxyethyl)-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 866844-63-5
• MF: C₁₉H₁₉N₅O
• MW: 333.387063264847
• CID: 5942807
• PubChem ID: 2138624
• Update Time: 2025-07-16

N-(2-methoxyethyl)-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• [1,2,3]Triazolo[1,5-a]quinazolin-5-amine, N-(2-methoxyethyl)-3-(4-methylphenyl)-
• 866844-63-5
• AKOS004916850
• SR-01000133673-1
• N-(2-methoxyethyl)-3-(4-methylphenyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• CCG-135529
• N-(2-methoxyethyl)-3-(4-methylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• F1605-0990
• SR-01000133673
• N-(2-methoxyethyl)-3-(4-methylphenyl)triazolo[1,5-a]quinazolin-5-amine

• Inchi： 1S/C19H19N5O/c1-13-7-9-14(10-8-13)17-19-21-18(20-11-12-25-2)15-5-3-4-6-16(15)24(19)23-22-17/h3-10H,11-12H2,1-2H3,(H,20,21)
• InChI Key： QHEYJYAVNYFRAW-UHFFFAOYSA-N
• SMILES： N12N=NC(C3=CC=C(C)C=C3)=C1N=C(NCCOC)C1=C2C=CC=C1

Computed Properties

• Exact Mass: 333.15896025g/mol
• Monoisotopic Mass: 333.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: 1.89±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(2-methoxyethyl)-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine

N-(2-methoxyethyl)-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 866844-63-5): A Comprehensive Overview

N-(2-methoxyethyl)-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 866844-63-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the triazole and methoxyethyl moieties, contribute to its pharmacological properties and make it a promising candidate for various drug development initiatives.

The synthesis of N-(2-methoxyethyl)-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine typically involves multi-step reactions, often starting from readily available starting materials such as 4-methylbenzaldehyde and 2-methoxyethylamine. The key steps in the synthesis include the formation of an intermediate azide, followed by a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to form the triazole ring. This reaction is well-known for its high efficiency and selectivity, making it a preferred method in the synthesis of complex organic molecules.

In recent years, N-(2-methoxyethyl)-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine has been extensively studied for its potential as an antitumor agent. Research has shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for tumor growth and survival. For instance, studies have demonstrated that this compound can effectively inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many types of cancer.

Beyond its antitumor properties, N-(2-methoxyethyl)-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine has also shown promise in other therapeutic areas. For example, it has been investigated for its potential as an anti-inflammatory agent due to its ability to modulate inflammatory cytokines and reduce oxidative stress. Additionally, preliminary studies suggest that this compound may have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N-(2-methoxyethyl)-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine have also been studied to assess its suitability for clinical applications. In vitro and in vivo experiments have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in plasma, which are important factors for drug development. However, further optimization may be necessary to enhance its therapeutic index and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2-methoxyethyl)-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine in various disease models. Early results from phase I trials have shown promising outcomes with manageable side effects. These findings have paved the way for more advanced clinical studies to further investigate its therapeutic potential.

In conclusion, N-(2-methoxyethyl)-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 866844-63-5) is a versatile compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic benefits, positioning it as a promising molecule in the quest for novel treatments for various diseases.